4-(acetylamino)-N-(3-butoxypropyl)benzamide

• IUPAC Name: 4-acetamido-N-(3-butoxypropyl)benzamide
• InChI: InChI=1S/C16H24N2O3/c1-3-4-11-21-12-5-10-17-16(20)14-6-8-15(9-7-14)18-13(2)19/h6-9H,3-5,10-12H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key: YRDYFBHQVLDZFF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCCNC(=O)C1=CC=C(C=C1)NC(=O)C
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

4-(acetylamino)-N-(3-butoxypropyl)benzamide, also known as ABP, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. ABP is a small molecule inhibitor that has been shown to selectively target the activity of a specific protein, making it a valuable tool for studying the function of this protein in various biological processes.

Mechanism of Action

The mechanism of action of 4-(acetylamino)-N-(3-butoxypropyl)benzamide involves its ability to bind selectively to the BH3-binding groove of BCL-2, a critical regulatory protein in the apoptotic pathway. By binding to this site, this compound prevents the interaction between BCL-2 and its pro-apoptotic partners, leading to increased apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on the biochemical and physiological processes involved in cancer cell survival and proliferation. In addition to its ability to induce apoptosis in cancer cells, this compound has been shown to inhibit tumor growth in vivo and sensitize cancer cells to chemotherapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(acetylamino)-N-(3-butoxypropyl)benzamide in lab experiments is its ability to selectively target the activity of a specific protein, allowing researchers to study the function of this protein in various biological processes. However, one limitation of using this compound is its potential off-target effects, which can lead to unintended consequences in experimental systems.

Future Directions

There are several potential future directions for the use of 4-(acetylamino)-N-(3-butoxypropyl)benzamide in scientific research. One area of interest is the development of this compound-based therapeutics for the treatment of cancer and other diseases. Additionally, this compound could be used to study the function of other proteins involved in the apoptotic pathway, potentially leading to the identification of new therapeutic targets. Finally, the development of more selective this compound analogs could help to overcome some of the limitations associated with the use of this compound in lab experiments.

Synthesis Methods

The synthesis of 4-(acetylamino)-N-(3-butoxypropyl)benzamide involves several steps, including the reaction of 4-aminobenzamide with acetic anhydride to form N-acetyl-4-aminobenzamide. This intermediate is then reacted with 3-butoxypropylamine to form the final product, this compound.

Scientific Research Applications

4-(acetylamino)-N-(3-butoxypropyl)benzamide has been used in a variety of scientific research applications, including the study of cancer biology, neurodegenerative diseases, and infectious diseases. In cancer research, this compound has been shown to selectively inhibit the activity of the oncogenic protein BCL-2, which is overexpressed in many types of cancer. This inhibition leads to increased apoptosis, or programmed cell death, in cancer cells, making this compound a potential therapeutic agent for the treatment of cancer.